Cas no 1157998-73-6 (N-(5-bromo-2-methylphenyl)thian-4-amine)

• Product Name: N-(5-bromo-2-methylphenyl)thian-4-amine
• CAS No: 1157998-73-6
• MF: C₁₂H₁₆BrNS
• MW: 286.231141090393
• CID: 5166967
• Update Time: 2026-03-04

N-(5-bromo-2-methylphenyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(5-bromo-2-methylphenyl)thian-4-amine
• n-(5-Bromo-2-methylphenyl)tetrahydro-2h-thiopyran-4-amine
• 2H-Thiopyran-4-amine, N-(5-bromo-2-methylphenyl)tetrahydro-

• Inchi： 1S/C12H16BrNS/c1-9-2-3-10(13)8-12(9)14-11-4-6-15-7-5-11/h2-3,8,11,14H,4-7H2,1H3
• InChI Key： ZHPUCNKFEGVNHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)NC1CCSCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(5-bromo-2-methylphenyl)thian-4-amine

N-(5-bromo-2-methylphenyl)thian-4-amine (CAS 1157998-73-6): A Comprehensive Overview

N-(5-bromo-2-methylphenyl)thian-4-amine (CAS 1157998-73-6) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique bromo-methylphenyl and thian-4-amine structural motifs, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula is C12H16BrNS, and it exhibits a molecular weight of 286.23 g/mol. The presence of both bromine and amine functional groups makes it a versatile building block for further chemical modifications.

The N-(5-bromo-2-methylphenyl)thian-4-amine structure is particularly notable for its potential applications in drug discovery and development. Researchers have explored its utility in the creation of novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and anti-inflammatory drugs. The bromine atom at the 5-position of the phenyl ring enhances the compound's reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern medicinal chemistry for constructing complex molecular architectures.

One of the most frequently asked questions about N-(5-bromo-2-methylphenyl)thian-4-amine is its solubility and stability under various conditions. This compound is typically soluble in common organic solvents like dimethyl sulfoxide (DMSO), dichloromethane (DCM), and tetrahydrofuran (THF). Its stability is influenced by factors such as temperature, light exposure, and pH levels, making proper storage conditions essential. Researchers often inquire about optimal storage practices, which generally recommend keeping the compound in a cool, dry place, protected from light and moisture.

The synthesis of N-(5-bromo-2-methylphenyl)thian-4-amine involves multi-step organic reactions, starting from readily available precursors. A common approach includes the bromination of 2-methylaniline followed by coupling with thian-4-amine derivatives. The purity of the final product is critical, and advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure quality control. These methods are also frequently searched by users looking to validate their synthetic procedures.

In recent years, the demand for N-(5-bromo-2-methylphenyl)thian-4-amine has increased due to its role in the development of small-molecule inhibitors and kinase-targeted therapies. The compound's ability to modulate specific biological pathways has made it a subject of interest in oncology and neurodegenerative disease research. For instance, its derivatives have shown promise in targeting protein kinases involved in cancer cell proliferation. This aligns with the growing trend in personalized medicine and targeted drug delivery systems, topics that are highly searched in academic and industrial circles.

Another area where N-(5-bromo-2-methylphenyl)thian-4-amine finds application is in material science, particularly in the design of organic semiconductors and photovoltaic materials. The bromine substituent allows for further functionalization, enabling the creation of conjugated systems with tailored electronic properties. Researchers are exploring its potential in organic light-emitting diodes (OLEDs) and solar cells, addressing the global push for sustainable energy solutions. This connection to green technology is a hot topic, resonating with current environmental concerns and energy crises.

Safety and handling of N-(5-bromo-2-methylphenyl)thian-4-amine are also critical considerations. While not classified as highly hazardous, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) such as gloves and goggles. Users often search for Material Safety Data Sheets (MSDS) and handling guidelines to ensure compliance with safety protocols. Proper disposal methods, in accordance with local regulations, are equally important to minimize environmental impact.

The market for N-(5-bromo-2-methylphenyl)thian-4-amine is expanding, driven by its diverse applications and the increasing demand for high-purity chemical intermediates. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic institutions, pharmaceutical companies, and research laboratories. Pricing and availability are common queries, with the compound typically offered in gram to kilogram quantities by specialized chemical vendors. The global supply chain dynamics, including tariffs and logistics, also influence its accessibility, a concern often raised by international buyers.

In conclusion, N-(5-bromo-2-methylphenyl)thian-4-amine (CAS 1157998-73-6) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique chemical properties, coupled with its role in cutting-edge research, make it a valuable asset for scientists and engineers. As the fields of drug discovery and sustainable technology continue to evolve, the relevance of this compound is expected to grow, further solidifying its position in the chemical industry.